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Compound of Interest

Compound Name: Ys-II

Cat. No.: B1248188

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the initial in-vitro characteristics of Ys-II, a
unique system with profound effects on its environment. The following sections detail the core

mechanics, operational protocols, and underlying pathway interactions observed during

preliminary investigations. All quantitative data has been summarized for clarity and

comparative analysis.

Quantitative Data Summary
The fundamental parameters of the primary subject, Adol Christin, were observed to change in

response to various stimuli. These changes are crucial for successful interaction with the Ys-II
environment.

Table 1.1: Subject Baseline Progression
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Level
Experience
(EXP)

Hit Points (HP) Strength (STR) Defense (DEF)

1 0 10 4 4

2 30 20 8 8

3 100 30 12 12

4 200 40 16 16

5 400 50 20 20

6 800 60 24 24

... ... ... ... ...

55 65535 255 255 255

Table 1.2: Equipment Efficacy
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Equipment Type Parameter Boost

Short Sword Weapon +5 STR

Long Sword Weapon +10 STR

Talwar Weapon +20 STR

Hyper Cutter Weapon +40 STR

Battle Sword Weapon +60 STR

Cleria Sword Weapon +83 STR

Chain Mail Armor +4 DEF

Breast Plate Armor +9 DEF

Plate Mail Armor +15 DEF

Reflex Armor +22 DEF

Battle Armor Armor +32 DEF

Cleria Armor Armor +45 DEF

Wooden Shield Shield +3 DEF

Small Shield Shield +7 DEF

Large Shield Shield +12 DEF

Iron Shield Shield +18 DEF

Battle Shield Shield +26 DEF

Cleria Shield Shield +38 DEF

Table 1.3: Magic System Parameters
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Magic Type MP Cost Description

Fire 4 Projects a bolt of fire.[1]

Light 8 Illuminates dark areas.

Return 16
Teleports to a previously

visited town.[1]

Time Stop 32
Temporarily halts enemy

movement.

Transform 64
Disguises the subject as a

monster.[1]

Shield 2

Creates a protective barrier

that consumes MP upon taking

damage.

Experimental Protocols
The following protocols outline the methodologies for key processes within the Ys-II system.

Protocol: Combat Interaction ("Bump" System)
Objective: To successfully neutralize hostile entities and acquire experience points.

Methodology:

Initiate movement of the subject, Adol Christin, towards a hostile entity.

Ensure the point of contact is off-center from the entity's forward-facing orientation. Direct

frontal contact results in reciprocal damage.[2]

Upon successful off-center contact, the entity's HP will decrease.

Repeat contact until the entity's HP reaches zero, at which point it is neutralized and EXP is

awarded.
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For most boss encounters, this direct combat protocol is ineffective; refer to Protocol 2.2.[1]

[3]

Protocol: Magic System Activation and Application
Objective: To enable and utilize the magic system for combat and utility purposes.

Methodology:

Acquisition of the Rod of Divinity:

Navigate to the Ruins of Moondoria.[2]

Engage and neutralize the rock golem entities guarding a specific chest. A minimum STR

of 29-30 is recommended for this task.[2]

Open the chest to acquire the Rod of Divinity.[2]

Activation of Magic Potential:

Proceed to the Goddess Statue within the Ruins of Moondoria.[4]

Present the Rod of Divinity to the statue. This action unlocks the subject's Magic Points

(MP) meter.[4]

Acquisition of Fire Magic:

Locate the individual Leggs in the Ruins of Moondoria who will provide the Fire Magic

staff.

Application of Fire Magic:

Equip the Fire Magic staff.

Press the designated action button to cast the fire spell, consuming 4 MP per cast.[1] This

is the primary method for engaging most boss entities.[1]

Protocol: Character Progression and Leveling
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Objective: To enhance the subject's baseline parameters (HP, STR, DEF).

Methodology:

Repeatedly execute Protocol 2.1 against various hostile entities to accumulate Experience

(EXP).

Upon reaching a predetermined EXP threshold (see Table 1.1), the subject will "level up."

Leveling up results in an automatic increase in HP, STR, and DEF, enhancing combat

survivability and efficacy. The game has a maximum level cap.

Visualized Pathways and Workflows
The following diagrams illustrate key processes and relationships within the Ys-II system.

Begin in Lance Village Enter Ruins of Moondoria Defeat Rock Golems
(Requires sufficient STR) Acquire Rod of Divinity Present Rod to

Goddess Statue MP Meter Unlocked Acquire Fire Magic Staff Fire Magic Usable

Click to download full resolution via product page

Caption: Workflow for the activation of the magic system.
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Caption: Logical flow of combat encounters.
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Caption: The cyclical nature of character progression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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